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Compound of Interest

Compound Name: Trichloro(dichloromethyl)silane

CAS No.: 1558-24-3

Cat. No.: B075502 Get Quote

Executive Summary & Chemical Profile
Trichloro(dichloromethyl)silane (

) is a bifunctional organosilicon building block. It features a highly electrophilic trichlorosilyl
group (

) and a dichloromethyl group (

). The primary challenge in handling this reagent is its extreme sensitivity to moisture;
hydrolysis releases corrosive Hydrogen Chloride (HCl) gas and leads to rapid, uncontrolled
polymerization (siloxane formation).

This guide outlines the inert atmosphere setup required to handle this compound and provides

a validated protocol for its conversion to (Dichloromethyl)triethoxysilane, a stable intermediate

for downstream synthesis.

Table 1: Physicochemical Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b075502?utm_src=pdf-interest
https://www.benchchem.com/product/b075502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

CAS Number 1558-24-3 Verified Identifier

Formula Bifunctional (C-Cl & Si-Cl)

Molecular Weight 218.37 g/mol

Boiling Point 144–146 °C Distillable under vacuum

Density 1.552 g/mL Denser than water

Flash Point 69 °C Combustible Liquid (Cat 4)

Reactivity Water-Reactive Releases HCl violently

Safety Architecture & Engineering Controls
Critical Hazard: The hydrolysis of Si-Cl bonds is exothermic and generates HCl fumes.

Inhalation can cause severe respiratory damage.[1] The

moiety generally remains stable during hydrolysis but adds to the lipophilicity and potential
toxicity of the compound.

Hierarchy of Controls
Engineering: All transfers must occur within a Glovebox (Nitrogen/Argon atmosphere, <5

ppm

) or using a rigorous Schlenk Line technique.

PPE: Neoprene or Butyl rubber gloves (Nitrile is permeable to some chlorosilanes over time),

chemical splash goggles, face shield, and lab coat.

Quenching: Designate a "Quench Station" containing a dilute solution of Sodium Bicarbonate

(

) or Sodium Hydroxide (

) to neutralize residual chlorosilanes on glassware.
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Experimental Setup: The Inert Manifold
To prevent "smoking" (HCl mist formation) and degradation, the experimental setup must be

completely free of adsorbed moisture.

Glassware Preparation
Baking: All reaction flasks, addition funnels, and condensers must be dried in an oven at

120°C for >4 hours prior to use.

Flame Drying: Upon assembly, flame-dry the apparatus under vacuum (0.1 mmHg) and

backfill with dry Argon or Nitrogen three times.

The Schlenk Line Workflow
The following diagram illustrates the logical flow for setting up the reaction manifold to ensure

positive inert pressure.
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Figure 1: Schematic of a standard Schlenk line setup for handling moisture-sensitive

chlorosilanes. The cold trap is critical to prevent corrosive vapors from damaging the vacuum

pump.
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Validated Protocol: Alcoholysis to
(Dichloromethyl)triethoxysilane
Objective: Convert the highly reactive trichlorosilane into a stable ethoxysilane ester while

preserving the dichloromethyl group. Reaction:

Reagents[3]
Substrate: Trichloro(dichloromethyl)silane (10.9 g, 50 mmol).

Nucleophile: Absolute Ethanol (anhydrous, 200 proof).

Scavenger: Triethylamine (

) or Pyridine (Dried over KOH).

Solvent: Anhydrous Toluene or Diethyl Ether (Dried over Na/Benzophenone).

Step-by-Step Methodology
Step 1: System Assembly Assemble a 3-neck Round Bottom Flask (RBF) equipped with:

Magnetic stir bar.

Pressure-equalizing addition funnel (capped with a septum).

Inert gas inlet (connected to Schlenk line).

Internal thermometer (optional but recommended).

Step 2: Scavenger Solution Preparation Under inert gas flow, charge the RBF with:

150 mL Anhydrous Toluene.

16.7 g (23 mL, 165 mmol, 3.3 eq) of Triethylamine (

).

7.6 g (9.6 mL, 165 mmol, 3.3 eq) of Absolute Ethanol.
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Note: The excess base ensures complete neutralization of HCl, preventing acid-catalyzed

degradation. Cool the mixture to 0°C using an ice bath.

Step 3: Controlled Addition

Transfer 10.9 g (50 mmol) of Trichloro(dichloromethyl)silane into the addition funnel via a

gas-tight syringe.

Dropwise Addition: Add the silane to the stirred alcohol/amine solution over 45–60 minutes.

Observation: A thick white precipitate (Ammonium salt) will form immediately. This confirms

the reaction is proceeding and HCl is being sequestered.

Why this order? Adding silane to the alcohol/base maintains an excess of nucleophile,

preventing cross-linking (siloxane formation) and ensuring full substitution.

Step 4: Reaction & Workup

Allow the mixture to warm to room temperature and stir for 3 hours.

Filtration: Filter the slurry through a Schlenk frit (under inert gas) or a coarse sintered glass

funnel to remove the

salt. Wash the filter cake with 2 x 20 mL dry toluene.

Concentration: Remove the solvent from the filtrate under reduced pressure (Rotary

evaporator is acceptable if the product is stable, but vacuum distillation is preferred for high

purity).

Step 5: Purification

Distill the crude oil under vacuum.

Target Product: (Dichloromethyl)triethoxysilane.

Expected Yield: 85–95%.

Reaction Pathway Diagram
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Figure 2: Mechanistic pathway for the base-promoted alcoholysis of chlorosilanes.

Troubleshooting & Critical Parameters
Issue Probable Cause Corrective Action

White Smoke System leak or wet reagents.

Check grease on joints; ensure

gas flow is positive. Dry

solvents further.

Gel Formation
Water contamination

(Hydrolysis).

Use fresh anhydrous solvents.

Ensure glassware was oven-

dried.

Low Yield Incomplete substitution.
Increase reaction time or reflux

gently (40°C) after addition.

Dark Color Decomposition of C-Cl bond.

Avoid strong bases (e.g.,

NaOEt); use mild amine bases

(

, Pyridine).
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Waste Disposal Protocols
Never pour chlorosilanes directly into a waste container or down the drain.

Quenching: Dilute the residue with an inert solvent (Hexane/Toluene). Slowly add this

solution to a stirred beaker of 10% aqueous Sodium Bicarbonate (

) or Isopropanol.

Wait: Allow CO2 evolution (if using bicarb) and heat generation to cease.

Disposal: Once neutralized (pH 6-8), dispose of the aqueous/organic mixture as halogenated

organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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